Cas no 10557-74-1 (3-Bromo-5-phenyl-1,2-oxazole)

• Product Name: 3-Bromo-5-phenyl-1,2-oxazole
• CAS No: 10557-74-1
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD04035588
• CID: 221588
• PubChem ID: 326079
• Update Time: 2025-04-19

3-Bromo-5-phenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-phenylisoxazole
• 3-Brom-5-phenyl-isoxazol
• 3-Bromo-5-fenilisossazolo
• Isoxazole,3-bromo-5-phenyl
• NSC 295878
• 3-BROMO-5-PHENYL-ISOXAZOLE
• Isoxazole,3-bromo-5-phenyl-
• 3-BroMo-5-phenyl-1,2-oxazole
• PENTAFLUOROPHENYLACETATE
• SCHEMBL10341983
• EN300-333658
• BS-25519
• AKOS015951476
• CHEMBL3277003
• SB30415
• W-204585
• NSC-295878
• 10557-74-1
• MFCD04035588
• FT-0751919
• DTXSID90315670
• NSC295878
• Isoxazole, 3-bromo-5-phenyl-
• 3-Bromo-5-phenyl-1,2-oxazole

• MDL： MFCD04035588
• Inchi： 1S/C9H6BrNO/c10-9-6-8(12-11-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： SMWZGZIZOHNWBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 222.96300
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72-73 ºC
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• PSA: 26.03000
• LogP: 3.10410